3-(4,5-Dihydro-3-isoxazolyl)-2-methyl-4-(methylsulfonyl)benzoic acid

• CAS No.: 223646-24-0
• Molecular Formula: C12H13NO5S
• Molecular Weight: 283.30 g/mol
• IUPAC Name: 3-(4,5-dihydro-1,2-oxazol-3-yl)-2-methyl-4-methylsulfonylbenzoic acid
• InChI: InChI=1S/C12H13NO5S/c1-7-8(12(14)15)3-4-10(19(2,16)17)11(7)9-5-6-18-13-9/h3-4H,5-6H2,1-2H3,(H,14,15)
• InChI Key: JHIDHJCCPYAESR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C2=NOCC2)S(=O)(=O)C)C(=O)O

Description

3-(4,5-Dihydro-3-isoxazolyl)-2-methyl-4-(methylsulfonyl)benzoic acid is a useful research compound. Its molecular formula is C12H13NO5S and its molecular weight is 283.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3.00 g of methyl 3-(4,5-dihydroisoxazol-3-yl)-4-methylsulfonyl-2-methylbenzoate were added 10 ml of ethanol and 20 ml of a 1N sodium hydroxide solution to stir at room temperature for 2 days. Ethanol was distilled out under reduced pressure. The remaining solution was acidified with hydrochloric acid and extracted with ethyl acetate. The organic layer was washed with water, then with a saturated sodium chloride solution, and dried over anhydrous magnesium sulfate. The solvent was distilled out under reduced pressure to give 2.75 g of the title compound as white crystals. m.p. 182~184.5° C.